Cas no 920525-97-9 (2H-1-Benzopyran-3-carboxaldehyde, 7-methyl-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carboxaldehyde, 7-methyl-2-oxo-
• CAS No: 920525-97-9
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 756085
• PubChem ID: 71424030
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carboxaldehyde, 7-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxaldehyde, 7-methyl-2-oxo-
• 7-methyl-2-oxochromene-3-carbaldehyde
• 920525-97-9
• SCHEMBL5288407
• 7-Methyl-2-oxo-2H-1-benzopyran-3-carbaldehyde
• DTXSID90842835

• Inchi： 1S/C11H8O3/c1-7-2-3-8-5-9(6-12)11(13)14-10(8)4-7/h2-6H,1H3
• InChI Key： KNWCEUDFGJYWOC-UHFFFAOYSA-N
• SMILES： O1C(C(C=O)=CC2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 188.047344113g/mol
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų